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Compound of Interest

Compound Name: HDAC-IN-55

Cat. No.: B15602507 Get Quote

For researchers, scientists, and drug development professionals, the responsible disposal of

chemical compounds is a cornerstone of laboratory safety and environmental stewardship. This

guide provides essential, step-by-step procedures for the proper disposal of HDAC-IN-55, a

histone deacetylase (HDAC) inhibitor. Adherence to these guidelines is critical for protecting

laboratory personnel and ensuring compliance with regulatory standards.

Important Notice: A specific Safety Data Sheet (SDS) for HDAC-IN-55 was not publicly

available at the time of this writing. The following disposal procedures are based on general

best practices for handling and disposing of hazardous chemical waste and should be followed

under the precautionary principle. It is imperative to consult your institution's Environmental

Health and Safety (EHS) department for specific guidance and to review the supplier's SDS for

HDAC-IN-55 if one becomes available.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, ensure you are wearing the appropriate Personal

Protective Equipment (PPE). All handling of HDAC-IN-55 should occur in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation risks.

Recommended Personal Protective Equipment (PPE):

Safety goggles or a face shield

Chemical-resistant gloves
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A lab coat

An appropriate NIOSH-approved respirator for dust should be worn if handling the solid form

outside of a fume hood.[1]

Step-by-Step Disposal Protocol for HDAC-IN-55
In the absence of a specific SDS, HDAC-IN-55 and any materials contaminated with it should

be treated as hazardous waste.

Step 1: Waste Identification and Segregation
Solid Waste: Collect unused or expired HDAC-IN-55 powder in a dedicated, clearly labeled

hazardous waste container.

Liquid Waste: Solutions containing HDAC-IN-55 should be collected in a separate,

compatible, and leak-proof hazardous waste container. Do not mix with other waste streams

unless compatibility is confirmed.

Contaminated Materials: Any items that have come into contact with HDAC-IN-55, such as

pipette tips, gloves, bench paper, and empty vials, must be disposed of as hazardous waste.

The first rinse of any glassware must also be collected as hazardous waste.[2]

Step 2: Waste Container Management
Use containers that are compatible with the chemical waste.[3]

All hazardous waste containers must be clearly labeled with the words "Hazardous Waste"

and the full chemical name (HDAC-IN-55).

Keep waste containers tightly sealed except when adding waste.[2][3]

Do not overfill containers.

Step 3: Storage of Hazardous Waste
Store hazardous waste containers in a designated, secure area away from general

laboratory traffic.[4]
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This storage area should be well-ventilated and have secondary containment to prevent

spills.[2][4]

Segregate incompatible wastes to prevent dangerous reactions.[2]

Step 4: Arranging for Disposal
Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Do not dispose of HDAC-IN-55 down the drain or in the regular trash.[2]

Waste material should be disposed of by a licensed waste facility contractor.[1]

Emergency Procedures
In Case of a Spill:

Evacuate the immediate area and alert others.

If safe to do so, prevent the spill from spreading.

Wear appropriate PPE before cleaning up the spill.

Use an absorbent material to contain and clean up the spill.

Collect all cleanup materials in a sealed container and dispose of them as hazardous waste.

[5]

Use a water rinse for the final clean-up.[5]

Notify your EHS department of the spill.

In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and water and remove

contaminated clothing.[6] Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do.[5][6] Seek immediate medical attention.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Hdac_IN_40_A_Comprehensive_Guide_to_Safety_and_Compliance.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b15602507?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.usspecialty.com/sds/SpecialtyBlackNo55-SDS.pdf
http://chemstarworks.com/wp-content/uploads/2021/08/AC-55-5.pdf
http://chemstarworks.com/wp-content/uploads/2021/08/AC-55-5.pdf
https://assets.ctfassets.net/muyees5bu8n0/JyNFuQdgrOJKIUWQFRnno/4def32ea9e08fc1122bba6fe24482d65/SDS_PS55.pdf
http://chemstarworks.com/wp-content/uploads/2021/08/AC-55-5.pdf
https://assets.ctfassets.net/muyees5bu8n0/JyNFuQdgrOJKIUWQFRnno/4def32ea9e08fc1122bba6fe24482d65/SDS_PS55.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[5]

General Quantitative Handling and Storage
Parameters
The following table summarizes general quantitative parameters relevant to the handling and

storage of hazardous chemical waste. These are not specific to HDAC-IN-55 but represent

common laboratory safety guidelines.

Parameter Guideline Source

Stock Solution Storage

(General)

-80°C for 6 months; -20°C for 1

month.
[7]

Hazardous Waste

Accumulation Limit

No more than 55 gallons of a

single hazardous waste

stream.

[3]

Laboratory Hazardous Waste

Storage Limit

Never store more than 10

gallons of hazardous waste in

your lab.

[2]

Corrosivity (Steel)

Corrodes steel (SAE 1020) at

a rate of more than 6.35 mm

(0.250 inch) per year at 55°C.

[3]

Disposal Workflow for HDAC-IN-55
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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